Cas no 13653-18-4 (phenyl 3-aminobenzenesulfonate)
13653-18-4 structure
Product Name:phenyl 3-aminobenzenesulfonate
CAS No:13653-18-4
MF:C12H11NO3S
MW:249.285641908646
CID:1246968
PubChem ID:83634
Update Time:2025-04-20
phenyl 3-aminobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- phenyl 3-aminobenzenesulfonate
- benzenesulfonic acid, 3-amino-, phenyl ester
- 3-Aminobenzenesulfonic acid phenyl ester
- PHENYL 3-AMINOBENZENESULPHONATE
- SCHEMBL9116912
- CHJVFEINHNDFKC-UHFFFAOYSA-N
- DTXSID9065570
- 13653-18-4
-
- Inchi: 1S/C12H11NO3S/c13-10-5-4-8-12(9-10)17(14,15)16-11-6-2-1-3-7-11/h1-9H,13H2
- InChI Key: CHJVFEINHNDFKC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N)(=O)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.04603
- Monoisotopic Mass: 249.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
phenyl 3-aminobenzenesulfonate Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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